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Compound of Interest

Compound Name: 1-Bromo-2-ethylbenzene

Cat. No.: B162476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

1-Bromo-2-ethylbenzene (CAS No. 1973-22-4). The information is intended for professionals

in research and development who may handle this chemical.

Chemical Identification and Properties
1-Bromo-2-ethylbenzene is a brominated aromatic hydrocarbon.[1] It presents as a colorless

to pale yellow, odorless liquid.[1][2][3] This compound serves as an intermediate in the

synthesis of pharmaceuticals, agrochemicals, and other organic compounds.[1]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

CAS Number 1973-22-4 [2][4]

Molecular Formula C₈H₉Br [1][2][4]

Molecular Weight 185.06 g/mol [4][5]

Appearance
Colorless to light orange/yellow

clear liquid
[1][2][3]

Odor Odorless [2]

Boiling Point 199 °C (lit.) [4][6]

Melting Point -56 °C [6][7]

Density 1.338 g/mL at 25 °C (lit.) [4][6]

Flash Point 77 °C / 170.6 °F (closed cup) [4]

Refractive Index n20/D 1.549 (lit.) [4][6]

Vapor Pressure 0.471 mmHg at 25°C [6][7]

Solubility
Sparingly soluble in water;

soluble in organic solvents.
[1][3]

Hazard Identification and GHS Classification
1-Bromo-2-ethylbenzene is classified as a hazardous chemical.[8] The primary hazards are

associated with its combustibility and its irritant effects on the skin, eyes, and respiratory

system.[5][9]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source(s)

Flammable Liquids Category 4
H227: Combustible

liquid
[2][10]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][5]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[2][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[5]

Signal Word: Warning[2][5]

Primary Hazards:

Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[2][5][11]

Physical Hazards: Combustible liquid.[2] Containers may explode when heated.[8][10][12]

Experimental Protocols for Safety and Handling
Adherence to strict safety protocols is mandatory when handling 1-Bromo-2-ethylbenzene.

Protocol 3.1: Personal Protective Equipment (PPE)
This protocol details the minimum required PPE. All PPE should be inspected prior to use.[13]

Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[10][14][15]

Skin Protection:
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Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber) tested according to EN 374.

[16] Check for leak-tightness before use.[16] Use proper glove removal technique to avoid

skin contact.[13]

Protective Clothing: Wear a lab coat and other appropriate protective clothing to prevent

skin exposure.[10][14]

Respiratory Protection:

If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with an organic vapor cartridge.[14][17]

Ensure that maintenance, cleaning, and testing of respiratory protective devices are

carried out according to the manufacturer's instructions.[18]

Protocol 3.2: Safe Handling and Storage
This protocol outlines the procedures for safe handling and storage to minimize exposure and

maintain chemical integrity.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[16][17]

Avoid contact with skin, eyes, and clothing.[2][17]

Avoid breathing vapors or mists.[2][8]

Ground all equipment when handling the product to prevent static discharges.[19]

Keep away from open flames, hot surfaces, and sources of ignition.[2][10]

Do not eat, drink, or smoke in work areas.[13][16]

Wash hands and any exposed skin thoroughly after handling.[8][13]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][13][14]
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Keep away from heat, sparks, and flame.[2]

Store away from incompatible materials, such as strong oxidizing agents.[2][8][14]

The recommended storage temperature is 2 - 8 °C.[18]

Protocol 3.3: Spill Management
This protocol provides steps for managing an accidental release of 1-Bromo-2-ethylbenzene.

Immediate Actions:

Evacuate the area and ensure adequate ventilation.[13][18]

Remove all sources of ignition (e.g., heat, sparks, open flames).[2][10][19]

Wear appropriate personal protective equipment (see Protocol 3.1).[16]

Containment and Cleanup:

Cover drains to prevent the material from entering them.[13][18]

Contain the spill by soaking it up with an inert absorbent material, such as sand, silica gel,

or universal binder.[2][8][12]

Collect the absorbed material and place it into a suitable, closed, and labeled container for

disposal.[2][14][16]

Post-Cleanup:

Clean the affected area thoroughly.[13]

Do not release the chemical into the environment.[14][16]

Protocol 3.4: First-Aid Procedures
Immediate medical attention is required in case of significant exposure.[2] Ensure medical

personnel are aware of the material involved.[11][12]
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Eye Contact:

Immediately rinse eyes cautiously with plenty of water for at least 15 minutes, holding the

eyelids apart.[2][8][16]

Remove contact lenses, if present and easy to do. Continue rinsing.[13][16]

Seek immediate medical attention, calling an ophthalmologist if necessary.[2][13]

Skin Contact:

Immediately remove all contaminated clothing and shoes.[2][16]

Wash the affected skin area with plenty of soap and water.[2][8][16]

If skin irritation occurs or persists, get medical advice/attention.[16]

Inhalation:

Remove the person from the exposure area to fresh air and keep them at rest in a position

comfortable for breathing.[2][8][14]

If the person is not breathing, give artificial respiration.[2][14]

Seek immediate medical attention.[2]

Ingestion:

Do NOT induce vomiting.[10][16]

Rinse the mouth with water.[13][16] If the person is conscious, have them drink plenty of

water.[2]

Never give anything by mouth to an unconscious person.[2][16]

Call a physician or Poison Control Center immediately.[2][13]

Stability and Reactivity
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Stability: The product is stable under normal storage conditions.[2]

Conditions to Avoid: Keep away from incompatible products, heat, flames, and sparks.[2][10]

Incompatible Materials: Strong oxidizing agents.[2][8][14]

Hazardous Decomposition Products: Thermal decomposition can release irritating gases and

vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen

halides/bromide.[2][8][10]

Hazardous Polymerization: No hazardous polymerization is known to occur.[2]

Fire-Fighting and Disposal
Table 3: Emergency Procedures

Procedure Recommendations Source(s)

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO₂), dry chemical, alcohol-

resistant foam.

[8][10][12]

Unsuitable Extinguishing

Media
Water jet.

Firefighter Protection

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.

[10][14]

Disposal

Dispose of contents and

container to an approved

waste disposal plant. Waste is

classified as hazardous. Follow

all local, regional, and national

regulations. Do not empty into

drains.

[2][20][21][22]

Logical Workflow for Safe Handling
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The following diagram illustrates the lifecycle of handling 1-Bromo-2-ethylbenzene in a

laboratory setting, from acquisition to disposal.

Workflow for Safe Handling of 1-Bromo-2-ethylbenzene

Preparation

Handling & Experimentation

Emergency Response

Waste & Disposal

Acquire Chemical &
Review SDS

Perform Risk Assessment

Prepare Engineering Controls
(Fume Hood, Ventilation)
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(Gloves, Goggles, Lab Coat)

Transport to
Work Area

Conduct Experiment
(Avoid Inhalation/Contact)

Store Temporarily
(Cool, Dry, Ventilated)

Spill or Exposure
Occurs?

Segregate Waste
(Contaminated Materials,

Unused Chemical)

No

Follow Spill
Management Protocol

Yes (Spill)

Follow First-Aid
Protocol

Yes (Exposure)

Label Hazardous Waste
Container

Arrange for Professional
Waste Disposal

End of Lifecycle
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Bromo-2-ethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.chemicalbook.com/msds/1-bromo-2-ethynylbenzene.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_1_Bromo_2_methoxymethoxy_methyl_benzene.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp110-c5.pdf
https://www.benchchem.com/product/b162476#1-bromo-2-ethylbenzene-safety-and-handling-precautions
https://www.benchchem.com/product/b162476#1-bromo-2-ethylbenzene-safety-and-handling-precautions
https://www.benchchem.com/product/b162476#1-bromo-2-ethylbenzene-safety-and-handling-precautions
https://www.benchchem.com/product/b162476#1-bromo-2-ethylbenzene-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162476?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

